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Compound of Interest

Compound Name: Disperse Yellow 3

Cat. No.: B124930 Get Quote

The following tables summarize the known performance data of Disperse Yellow 3 in various

polymer matrices. It is important to note that specific performance can be influenced by the dye

concentration, processing conditions, and the presence of other additives in the polymer

formulation.

Table 1: Fastness Properties of Disperse Yellow 3 on Textile Fibers

Polymer Matrix
Lightfastness
(ISO 105-B02)

Washfastness
(ISO 105-C06) -
Color Change

Washfastness
(ISO 105-C06) -
Staining

Sublimation/Ir
oning
Fastness

Polyester 6[3] 4-5[3] 4-5[3] 3 (Stain)[3]

Nylon
Generally lower

than polyester[4]

Fair, especially in

deep shades[1]

Data not

available

Data not

available

Cellulose Acetate
Data not

available

Inferior to

triacetate[1]

Data not

available

Data not

available

Acrylic
Data not

available

Generally

good[5]

Data not

available

Data not

available

Table 2: Thermal and Migration Properties of Disperse Yellow 3 in Plastic Matrices
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Polymer Matrix Thermal Stability Migration/Leaching

Polyvinyl Chloride (PVC) Decomposes at 192–195°C[2]
Can migrate, especially in

flexible PVC.[6]

Polystyrene Decomposes at 192–195°C[2] Data not available

Alternatives to Disperse Yellow 3
While Disperse Yellow 3 is a versatile dye, several alternatives exist for specific applications,

often offering enhanced performance in certain areas.

Table 3: Selected Alternatives to Disperse Yellow 3 and Their Notable Properties

Polymer Matrix Alternative Dye/Pigment Key Advantages

Polyester Disperse Yellow 54 High lightfastness.[7]

Nylon Acid Yellow Dyes Good fastness properties.[7]

Polyvinyl Chloride (PVC) Pigment Yellow 62
Good heat and plasticizer

resistance.[8]

Cellulose Acetate High-energy disperse dyes Superior wet fastness.[9]

Polystyrene
Heat-stable inorganic pigments

(e.g., Colortherm® Yellow)

High thermal stability for

processing.[10][11]

Acrylic Basic Yellow Dyes Vibrant shades.

Experimental Protocols
To ensure accurate and reproducible performance evaluation, standardized testing

methodologies are crucial. The following are detailed protocols for key experiments.

Colorfastness to Light (ISO 105-B02)
This method determines the resistance of the color of textiles to the action of an artificial light

source representative of natural daylight.
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Experimental Workflow:

Prepare test specimen and blue wool references Mount specimens on card Expose in Xenon arc lamp apparatus Periodically assess fading against blue wool standards Assign lightfastness rating (1-8)

Click to download full resolution via product page

Workflow for ISO 105-B02 Lightfastness Test.

Methodology:

Specimen Preparation: Cut a representative sample of the dyed polymer.

Mounting: Mount the specimen and a set of blue wool lightfastness standards on a sample

holder.

Exposure: Place the holder in a xenon arc lamp apparatus. The exposure conditions (e.g.,

irradiance, temperature, humidity) should be set according to the standard.

Evaluation: Periodically inspect the fading of the specimen and compare it to the fading of

the blue wool standards.

Rating: The lightfastness rating is the number of the blue wool standard that shows a similar

degree of fading to the test specimen.

Colorfastness to Washing (ISO 105-C06)
This method is designed to determine the resistance of the color of textiles to domestic or

commercial laundering procedures.

Experimental Workflow:

Prepare composite specimen (dyed sample + multifiber fabric) Place in stainless steel container with detergent solution and steel balls Agitate at specified temperature and time Rinse and dry the specimen Assess color change and staining using grey scales

Click to download full resolution via product page

Workflow for ISO 105-C06 Washfastness Test.
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Methodology:

Specimen Preparation: A specimen of the dyed material is sewn together with a multifiber

adjacent fabric.

Washing: The composite specimen is placed in a stainless-steel container with a specified

detergent solution and stainless-steel balls (to provide abrasive action).

Agitation: The container is agitated in a laundering machine at a specified temperature and

for a specific duration.

Rinsing and Drying: After the washing cycle, the specimen is rinsed and dried.

Evaluation: The change in color of the dyed specimen and the degree of staining on the

multifiber fabric are assessed using the respective grey scales.

Thermal Stability of Colorants in Plastics (ASTM D3045)
This practice provides a means for evaluating the thermal stability of plastic materials by

exposing them to elevated temperatures for extended periods.

Experimental Workflow:

Prepare plastic specimens containing the colorant Expose specimens in a convection oven at a set temperature Remove specimens at predetermined time intervals Measure color change (e.g., using a spectrophotometer) Determine the time to a specified color change

Click to download full resolution via product page

Workflow for Thermal Stability Testing of Colorants in Plastics.

Methodology:

Specimen Preparation: Prepare plastic specimens containing a known concentration of

Disperse Yellow 3.

Heat Aging: Place the specimens in a forced-air convection oven at a specified temperature.

Time Intervals: Remove specimens from the oven at various time intervals.
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Color Measurement: After cooling to room temperature, measure the color of the specimens

using a spectrophotometer or colorimeter.

Analysis: Plot the color change as a function of time to determine the thermal stability.

Migration of Colorants from Plastics (ASTM F1929)
While originally for detecting leaks in porous medical packaging, the principle of using a dye to

assess migration can be adapted.

Logical Relationship for Migration Testing:

Colored Polymer in Contact with Simulant

Migration of Dye Molecules

Environmental Factors (Temperature, Time)

Analysis of Simulant for Dye Presence

Click to download full resolution via product page

Logical Flow of a Dye Migration Test.

Methodology:

Specimen and Simulant Selection: Place a specimen of the colored plastic in contact with a

relevant food simulant (e.g., ethanol/water mixture, vegetable oil) or a solvent.

Incubation: Store the specimen in the simulant at a specified temperature for a defined

period to simulate conditions of use.

Analysis: After the incubation period, remove the plastic specimen. Analyze the simulant for

the presence and concentration of the migrated dye using a suitable analytical technique,

such as UV-Vis spectrophotometry or high-performance liquid chromatography (HPLC).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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